4-(Pyridin-2-ylsulfamoyl)thiophene-2-carboxylic acid

• IUPAC Name: 4-(pyridin-2-ylsulfamoyl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C10H8N2O4S2/c13-10(14)8-5-7(6-17-8)18(15,16)12-9-3-1-2-4-11-9/h1-6H,(H,11,12)(H,13,14)
• InChI Key: XHXAXHKJOFHWFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NS(=O)(=O)C2=CSC(=C2)C(=O)O
• Molecular Formula: C10H8N2O4S2
• Molecular Weight: 284.3 g/mol

Description

4-(Pyridin-2-ylsulfamoyl)thiophene-2-carboxylic acid is a heterocyclic compound that features both a thiophene ring and a pyridine ring. The presence of these rings makes it a versatile compound with potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. The compound’s structure allows it to participate in a variety of chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Pyridin-2-ylsulfamoyl)thiophene-2-carboxylic acid typically involves the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized using methods such as the Gewald reaction, which involves the condensation of a sulfur source with an α-methylene carbonyl compound and an α-cyano ester.

Introduction of the Pyridine Ring: The pyridine ring can be introduced through a variety of methods, including the Suzuki-Miyaura coupling reaction, which involves the cross-coupling of a boronic acid with a halogenated pyridine.

Industrial Production Methods

Industrial production of this compound may involve optimizing the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and the development of more efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

4-(Pyridin-2-ylsulfamoyl)thiophene-2-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfamoyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol or amine derivatives.

Substitution: Various substituted thiophene derivatives.

Scientific Research Applications

4-(Pyridin-2-ylsulfamoyl)thiophene-2-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex heterocyclic compounds.

Medicine: It is being investigated for its potential use in the treatment of various diseases, including cancer and inflammatory conditions.

Industry: The compound is used in the production of advanced materials, such as organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of 4-(Pyridin-2-ylsulfamoyl)thiophene-2-carboxylic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to enzymes and receptors, modulating their activity.

Pathways Involved: It can influence various signaling pathways, including those involved in cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

Thiophene Derivatives: Compounds such as 2-thiophenecarboxylic acid and 3-thiophenecarboxylic acid share the thiophene ring structure.

Pyridine Derivatives: Compounds like 2-pyridinesulfonamide and 4-pyridinesulfonamide share the pyridine ring structure.

Uniqueness

4-(Pyridin-2-ylsulfamoyl)thiophene-2-carboxylic acid is unique due to the combination of both the thiophene and pyridine rings in its structure. This dual-ring system allows it to participate in a wider range of chemical reactions and interact with a broader spectrum of biological targets compared to compounds with only one of these rings .